Cas no 2225172-23-4 (4-Methyl-6-cyano-3-cyclopropylphenylboronic acid)

• Product Name: 4-Methyl-6-cyano-3-cyclopropylphenylboronic acid
• CAS No: 2225172-23-4
• MF: C₁₁H₁₂BNO₂
• MW: 201.03
• CID: 5143565
• PubChem ID: 133555237
• Update Time: 2025-06-13

4-Methyl-6-cyano-3-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-cyano-3-cyclopropylphenylboronic acid
• 2225172-23-4
• (2-Cyano-5-cyclopropyl-4-methylphenyl)boronic acid

• Inchi： 1S/C11H12BNO2/c1-7-4-9(6-13)11(12(14)15)5-10(7)8-2-3-8/h4-5,8,14-15H,2-3H2,1H3
• InChI Key： BITNIPZFKBREDR-UHFFFAOYSA-N
• SMILES： CC1=CC(C#N)=C(B(O)O)C=C1C1CC1

Computed Properties

• Exact Mass: 201.0961088g/mol
• Monoisotopic Mass: 201.0961088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-Methyl-6-cyano-3-cyclopropylphenylboronic acid

Introduction to 4-Methyl-6-cyano-3-cyclopropylphenylboronic Acid (CAS No. 2225172-23-4)

4-Methyl-6-cyano-3-cyclopropylphenylboronic acid (CAS No. 2225172-23-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound, characterized by a phenyl ring substituted with a methyl group, a cyano group, and a cyclopropyl group, along with a boronic acid functional group, exhibits intriguing chemical properties that make it a valuable intermediate in various synthetic processes.

The presence of the boronic acid moiety in 4-Methyl-6-cyano-3-cyclopropylphenylboronic acid (CAS No. 2225172-23-4) is particularly noteworthy, as boronic acids are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, which are fundamental in constructing complex organic molecules. This reaction is extensively utilized in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The specific substitution pattern in this compound not only influences its reactivity but also its solubility and stability, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from boronic acid-containing compounds. The cyano group in 4-Methyl-6-cyano-3-cyclopropylphenylboronic acid (CAS No. 2225172-23-4) introduces a polar character to the molecule, enhancing its interaction with biological targets. This feature has been leveraged in the design of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. For instance, boronic acid derivatives have shown promise in inhibiting proteases and kinases, which are often implicated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 4-Methyl-6-cyano-3-cyclopropylphenylboronic acid (CAS No. 2225172-23-4) is its potential utility in the development of next-generation materials. The cyclopropyl group imparts rigidity to the phenyl ring, which can be advantageous in designing polymers and coatings with enhanced mechanical properties. Additionally, the boronic acid functionality allows for reversible covalent bonding, making this compound suitable for applications in self-healing materials and stimuli-responsive systems.

Recent studies have also highlighted the role of 4-Methyl-6-cyano-3-cyclopropylphenylboronic acid (CAS No. 2225172-23-4) in catalysis. The compound's ability to participate in metal-catalyzed reactions has been explored for the synthesis of novel catalysts that can facilitate various organic transformations under mild conditions. This is particularly relevant in green chemistry initiatives, where the goal is to minimize waste and energy consumption during chemical synthesis.

The synthesis of 4-Methyl-6-cyano-3-cyclopropylphenylboronic acid (CAS No. 2225172-23-4) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group necessitates careful control of reaction conditions to prevent unwanted side reactions. Similarly, the incorporation of the cyclopropyl group requires specialized synthetic methodologies to achieve regioselectivity and functional group compatibility.

In conclusion, 4-Methyl-6-cyano-3-cyclopropylphenylboronic acid (CAS No. 2225172-23-4) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for pharmaceutical development, material science innovations, and catalytic applications. As research continues to uncover new methodologies for utilizing boronic acids, compounds like this are likely to play an increasingly important role in advancing scientific and technological progress.